Cas no 114081-08-2 (N-benzylpyridin-3-amine)

• Product Name: N-benzylpyridin-3-amine
• CAS No: 114081-08-2
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 106150
• PubChem ID: 279908
• Update Time: 2025-11-01

N-benzylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine,N-(phenylmethyl)-
• BENZYL-PYRIDIN-3-YL-AMINE
• 3-Benzylaminopyridine
• BENZYLAMINOPYRIDINE
• benzyl-pyridin-3-ylamine
• N-benzyl-3-aminopyridine
• N-Benzyl-3-Pyridinamine
• N-benzyl-pyridin-3-amine
• N-benzylpyridine-3-amine
• N-benzylpyridin-3-amine
• MLS002920095
• CS-0451517
• SB54096
• MFCD00672139
• NSC-131218
• 3-Benzylamino-pyridine
• DTXSID301304531
• NSC131218
• CHEMBL2144616
• EN300-164622
• FT-0693716
• SCHEMBL4805011
• 114081-08-2
• N-(Phenylmethyl)-3-pyridinamine
• AKOS000228104
• SMR001797692

• Inchi： 1S/C12H12N2/c1-2-5-11(6-3-1)9-14-12-7-4-8-13-10-12/h1-8,10,14H,9H2
• InChI Key： SQMRJGGCCLWSQR-UHFFFAOYSA-N
• SMILES： N(C1C=NC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 184.10000
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 2.76670

Additional information on N-benzylpyridin-3-amine

N-Benzyloxazolidinone: A Comprehensive Overview

N-Benzyloxazolidinone, also known as CAS No. 114081-08-2, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, with the IUPAC name N-benzylpyridin-3-amine, is a derivative of pyridine and exhibits unique chemical properties that make it valuable in various applications. Recent studies have highlighted its potential in drug design, material science, and catalytic processes, underscoring its importance in modern chemical research.

The structure of N-benzylpyridin-3-amine consists of a pyridine ring substituted with an amino group at the 3-position and a benzyl group attached to the nitrogen atom. This substitution pattern imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. Researchers have explored its role as a ligand in transition metal-catalyzed reactions, where it facilitates the formation of complex intermediates that are essential for selective catalysis.

One of the most promising applications of N-benzylpyridin-3-amine lies in its use as a precursor for synthesizing bioactive molecules. Recent advancements in medicinal chemistry have demonstrated its ability to serve as a building block for constructing heterocyclic compounds with potential pharmacological activities. For instance, studies published in 2023 have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for drug development.

In addition to its role in drug discovery, N-benzylpyridin-3-amine has found utility in materials science. Its ability to coordinate with metal ions has led to its incorporation into metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit high surface areas and porosity, making them ideal for gas storage and separation applications. Recent research has focused on optimizing the synthesis conditions to enhance the stability and functionality of these materials.

The synthesis of N-benzylpyridin-3-amine typically involves nucleophilic aromatic substitution or coupling reactions. These methods have been refined over the years to improve yield and purity, ensuring that the compound is readily available for various applications. Moreover, green chemistry approaches have been adopted to minimize environmental impact during production, aligning with current sustainability goals.

From a mechanistic standpoint, N-benzylpyridin-3-amine participates in several key reactions due to its nucleophilic nitrogen atom and electron-deficient aromatic ring. For example, it can act as a nucleophile in SNAr (nucleophilic aromatic substitution) reactions or as a coordinating agent in transition metal complexes. These reactivities make it a valuable tool in organic synthesis and catalysis.

In conclusion, N-benzylpyridin-3-amine (CAS No. 114081-08-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in research, position it as an important molecule in contemporary chemical science. As ongoing studies continue to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.